Carbamic acid, [(1R)-2-hydroxy-1,2-dimethylpropyl]-, 1,1-dimethylethyl ester

• IUPAC Name: tert-butyl N-[(2R)-3-hydroxy-3-methylbutan-2-yl]carbamate
• InChI: InChI=1S/C10H21NO3/c1-7(10(5,6)13)11-8(12)14-9(2,3)4/h7,13H,1-6H3,(H,11,12)/t7-/m1/s1
• InChI Key: ZBSFLGNSQZRBCS-SSDOTTSWSA-N
• Canonical SMILES: CC(C(C)(C)O)NC(=O)OC(C)(C)C
• Isomeric SMILES: C[C@H](C(C)(C)O)NC(=O)OC(C)(C)C
• Molecular Formula: C10H21NO3
• Molecular Weight: 203.28 g/mol
• CAS No.: 186466-64-8

Description

Carbamic acid, [(1R)-2-hydroxy-1,2-dimethylpropyl]-, 1,1-dimethylethyl ester is a chemical compound with the molecular formula C10H21NO3. It is known for its applications in various fields, including chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a carbamate group attached to a tert-butyl ester.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of carbamic acid, [(1R)-2-hydroxy-1,2-dimethylpropyl]-, 1,1-dimethylethyl ester typically involves the reaction of an appropriate amine with carbon dioxide or a carbonyl compound. One common method is the reaction of the corresponding alcohol with isocyanates under controlled conditions to form the carbamate ester. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods

In industrial settings, the production of this compound can be scaled up using continuous flow reactors, which allow for better control over reaction parameters and improved yields. The use of biocatalysis has also been explored for the synthesis of chiral intermediates, providing an environmentally friendly and efficient alternative to traditional chemical methods .

Chemical Reactions Analysis

Types of Reactions

Carbamic acid, [(1R)-2-hydroxy-1,2-dimethylpropyl]-, 1,1-dimethylethyl ester undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carbonyl compounds.

Reduction: Reduction reactions can convert the carbamate group into amines.

Substitution: Nucleophilic substitution reactions can occur at the carbamate group, leading to the formation of different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like amines and alcohols. The reactions are typically carried out under controlled temperatures and inert atmospheres to ensure high selectivity and yield .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield carbonyl compounds, while reduction can produce amines. Substitution reactions can lead to a variety of carbamate derivatives .

Scientific Research Applications

Carbamic acid, [(1R)-2-hydroxy-1,2-dimethylpropyl]-, 1,1-dimethylethyl ester has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity and interactions with enzymes and proteins.

Medicine: It is explored for its potential therapeutic applications, including as a precursor for drug development.

Industry: The compound is used in the production of polymers, coatings, and other materials

Mechanism of Action

The mechanism of action of carbamic acid, [(1R)-2-hydroxy-1,2-dimethylpropyl]-, 1,1-dimethylethyl ester involves its interaction with specific molecular targets, such as enzymes and receptors. The carbamate group can form covalent bonds with active sites of enzymes, inhibiting their activity. This interaction can modulate various biochemical pathways, leading to the desired therapeutic or biological effects .

Comparison with Similar Compounds

Similar Compounds

Carbamic acid, [(1R,2S)-2-hydroxy-1-methyl-2-phenylethyl]-, 1,1-dimethylethyl ester: This compound has a similar structure but with a phenyl group instead of a dimethylpropyl group.

Carbamic acid, methyl ester: A simpler ester of carbamic acid with a methyl group.

Carbamic acid, N-[(1R,2R,5S)-5-[(dimethylamino)carbonyl]-2-[(methylsulfonyl)oxy]cyclohexyl]-, 1,1-dimethylethyl ester: A more complex derivative with additional functional groups.

Uniqueness

The uniqueness of carbamic acid, [(1R)-2-hydroxy-1,2-dimethylpropyl]-, 1,1-dimethylethyl ester lies in its specific structure, which imparts distinct chemical and biological properties.